Cas no 18545-96-5 (1-deoxy-D-glucitol)

1-Deoxy-D-glucitol, also known as 1-deoxy-D-sorbitol, is a sugar alcohol derived from the reduction of D-glucose. This compound is characterized by the absence of a hydroxyl group at the C-1 position, resulting in enhanced stability and reduced reactivity compared to its parent sugar. It is commonly utilized as a chiral building block in organic synthesis and pharmaceutical applications due to its stereochemical properties. The compound’s low hygroscopicity and non-cariogenic nature make it suitable for use in specialty formulations, including excipients and stabilizers. Its metabolic inertness further supports applications in biochemical research and diagnostic reagents.

1-deoxy-D-glucitol structure

Product Name:1-deoxy-D-glucitol

CAS No:18545-96-5

MF:C₆H₁₄O₅

MW:166.172362804413

CID:2032969

PubChem ID:10678630

Update Time:2025-11-02

1-deoxy-D-glucitol Chemical and Physical Properties

Names and Identifiers

- 1-deoxy-D-glucitol
- 1-Desoxy-D-glucit
- 1-Desoxy-sorbit
- D-1-deoxy-glucitol
- glucon
- L-gulo-Hexan-1,2,3,4,5-pentaol
- L-Gulomethylit
- 1-Deoxyglucitol
- SCHEMBL218934
- (2R,3R,4R,5S)-hexane-1,2,3,4,5-pentol
- 18545-96-5
- DTXSID301316007
- MD35275
- Inchi： 1S/C6H14O5/c1-3(8)5(10)6(11)4(9)2-7/h3-11H,2H2,1H3/t3-,4+,5+,6+/m0/s1
- InChI Key： SKCKOFZKJLZSFA-SLPGGIOYSA-N
- SMILES： O[C@H]([C@@H](CO)O)[C@@H]([C@H](C)O)O

Computed Properties

Exact Mass: 166.084
Monoisotopic Mass: 166.084
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 5
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 11
Rotatable Bond Count: 4
Complexity: 107
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 4
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: _2
Topological Polar Surface Area: 101A^2

Experimental Properties

Density: 1.424±0.06 g/cm3 (20 ºC 760 Torr),
Melting Point: 128-129 ºC
Solubility: Soluble (284 g/l) (25 º C),

1-deoxy-D-glucitol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	D917291-5mg	1-Deoxy-D-glucitol	18545-96-5	95%	5mg	￥3,105.00	2022-01-14
Enamine	EN300-384479-1.0g	(2R,3R,4R,5S)-hexane-1,2,3,4,5-pentol	18545-96-5		1.0g	$0.0	2023-03-02